1-{5-(3,4-dimethoxyphenyl)-1-(4-methylphenyl)-4-[4-(1-pyrrolidinyl)phenyl]-4,5-dihydro-1H-1,2,4-triazol-3-yl}ethanone
1-{5-(3,4-dimethoxyphenyl)-1-(4-methylphenyl)-4-[4-(1-pyrrolidinyl)phenyl]-4,5-dihydro-1H-1,2,4-triazol-3-yl}ethanone
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0986381
InChI:
InChI=1S/C29H32N4O3/c1-20-7-10-25(11-8-20)33-29(22-9-16-26(35-3)27(19-22)36-4)32(28(30-33)21(2)34)24-14-12-23(13-15-24)31-17-5-6-18-31/h7-16,19,29H,5-6,17-18H2,1-4H3
SMILES:
CC1=CC=C(C=C1)N2C(N(C(=N2)C(=O)C)C3=CC=C(C=C3)N4CCCC4)C5=CC(=C(C=C5)OC)OC
Molecular Formula:
C29H32N4O3
Molecular Weight:
484.6 g/mol
1-{5-(3,4-dimethoxyphenyl)-1-(4-methylphenyl)-4-[4-(1-pyrrolidinyl)phenyl]-4,5-dihydro-1H-1,2,4-triazol-3-yl}ethanone
CAS No.:
Cat. No.: VC0986381
Molecular Formula: C29H32N4O3
Molecular Weight: 484.6 g/mol
* For research use only. Not for human or veterinary use.
![1-{5-(3,4-dimethoxyphenyl)-1-(4-methylphenyl)-4-[4-(1-pyrrolidinyl)phenyl]-4,5-dihydro-1H-1,2,4-triazol-3-yl}ethanone -](/images/no_structure.jpg)
Specification
| Molecular Formula | C29H32N4O3 |
|---|---|
| Molecular Weight | 484.6 g/mol |
| IUPAC Name | 1-[3-(3,4-dimethoxyphenyl)-2-(4-methylphenyl)-4-(4-pyrrolidin-1-ylphenyl)-3H-1,2,4-triazol-5-yl]ethanone |
| Standard InChI | InChI=1S/C29H32N4O3/c1-20-7-10-25(11-8-20)33-29(22-9-16-26(35-3)27(19-22)36-4)32(28(30-33)21(2)34)24-14-12-23(13-15-24)31-17-5-6-18-31/h7-16,19,29H,5-6,17-18H2,1-4H3 |
| Standard InChI Key | MJDXFVIEEPHBQV-UHFFFAOYSA-N |
| SMILES | CC1=CC=C(C=C1)N2C(N(C(=N2)C(=O)C)C3=CC=C(C=C3)N4CCCC4)C5=CC(=C(C=C5)OC)OC |
| Canonical SMILES | CC1=CC=C(C=C1)N2C(N(C(=N2)C(=O)C)C3=CC=C(C=C3)N4CCCC4)C5=CC(=C(C=C5)OC)OC |
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